molecular formula C13H10FN3O3 B8733127 3-Fluoro-4-nitro-N-(3-pyridylmethyl)benzamide

3-Fluoro-4-nitro-N-(3-pyridylmethyl)benzamide

Cat. No.: B8733127
M. Wt: 275.23 g/mol
InChI Key: ZUXBMDVSUPYQSM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Fluoro-4-nitro-N-(3-pyridylmethyl)benzamide is a useful research compound. Its molecular formula is C13H10FN3O3 and its molecular weight is 275.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H10FN3O3

Molecular Weight

275.23 g/mol

IUPAC Name

3-fluoro-4-nitro-N-(pyridin-3-ylmethyl)benzamide

InChI

InChI=1S/C13H10FN3O3/c14-11-6-10(3-4-12(11)17(19)20)13(18)16-8-9-2-1-5-15-7-9/h1-7H,8H2,(H,16,18)

InChI Key

ZUXBMDVSUPYQSM-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CN=C1)CNC(=O)C2=CC(=C(C=C2)[N+](=O)[O-])F

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Fluoro-4-nitrobenzoic acid 2.78 g, 3-pyridylmethylamine 1.55 mL, N,N-diisopropylethylamine 2.61 mL, 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride 4.31 g, 1-hydroxybenzotriazole monohydrate 2.98 g and acetonitrile 39 mL were mixed and stirred for 20 hours. The reaction liquid was poured in saturated aqueous sodium hydrogencarbonate solution and extracted with ethyl acetate. The organic layer was washed with saturated aqueous sodium hydrogencarbonate solution and saturated brine by the order stated, and dried over magnesium sulfate. Distilling the solvent off, 4.09 g of the title compound was obtained.
Quantity
2.78 g
Type
reactant
Reaction Step One
Quantity
1.55 mL
Type
reactant
Reaction Step One
Quantity
2.61 mL
Type
reactant
Reaction Step One
Quantity
4.31 g
Type
reactant
Reaction Step One
Quantity
2.98 g
Type
reactant
Reaction Step One
Quantity
39 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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